N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C26H17F2N3O2S/c27-18-13-21(28)24-23(14-18)34-26(30-24)31(16-17-7-6-12-29-15-17)25(32)20-10-4-5-11-22(20)33-19-8-2-1-3-9-19/h1-15H,16H2
• InChI Key: PMRJSEBVULXLCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)N(CC3=CN=CC=C3)C4=NC5=C(C=C(C=C5S4)F)F
• Molecular Formula: C26H17F2N3O2S
• Molecular Weight: 473.5 g/mol

Description

The compound “N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)benzamide” is a complex organic molecule that contains several functional groups, including a benzothiazole ring, a pyridine ring, and a benzamide group. The benzothiazole ring is a heterocyclic compound, which is a compound that contains atoms of at least two different elements as members of its rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and pyridine rings, for example, are aromatic, meaning they have a special stability due to the delocalization of π-electrons.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the benzothiazole ring might undergo electrophilic substitution at the carbon atom, while the pyridine ring might undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole and pyridine rings might make the compound relatively stable and resistant to reactivity with electrophiles.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzothiazole derivatives have been found to have biological activity, including antimicrobial, antifungal, and antitumor properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include exploring its potential uses, particularly if it has biological activity. Further studies could also investigate its synthesis and properties in more detail.